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Compound Name: Indium-113

Cat. No.: B081189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance of the

Indium-113 (¹¹³In) isotope, including its key nuclear properties and the experimental

methodology used for its determination. This document is intended to serve as a valuable

resource for professionals in research, science, and drug development who require precise

data on indium isotopes.

Quantitative Data of Naturally Occurring Indium
Isotopes
Indium (In) has two naturally occurring isotopes: ¹¹³In and ¹¹⁵In. The vast majority of natural

indium is composed of ¹¹⁵In, which is slightly radioactive with an extremely long half-life. ¹¹³In is

a stable isotope and constitutes a minor fraction of natural indium. The key properties of these

isotopes are summarized in the table below for easy comparison.
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Property Indium-113 (¹¹³In) Indium-115 (¹¹⁵In)

Natural Abundance (atom %) 4.29 (5)[1] 95.71 (5)[1]

Atomic Mass (Da) 112.904061 (4)[1] 114.903882 (4)[1]

Half-life Stable[2] 4.41 x 10¹⁴ years[3]

Nuclear Spin (I) 9/2[1] 9/2[1]

Magnetic Moment (μ/μN) 5.5289[1] 5.5408[1]

Decay Mode Not Applicable β⁻[3]

Decay Product Not Applicable ¹¹⁵Sn[3]

Experimental Determination of Indium-113
Abundance
The precise determination of the isotopic abundance of indium is crucial for various scientific

and technical applications. The primary technique employed for this purpose is Multi-Collector

Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS). This method allows for high-

precision measurements of isotope ratios.

Experimental Protocol: Isotopic Analysis of Indium by
MC-ICP-MS
This protocol outlines the key steps for determining the isotopic composition of indium using

MC-ICP-MS, based on established methodologies.

2.1.1. Sample Preparation

Gravimetric Preparation of Isotope Mixtures: Highly enriched ¹¹³In and ¹¹⁵In materials are

used to prepare a series of calibration mixtures with known isotopic compositions by weight.

This gravimetric approach provides a robust basis for calibrating the mass spectrometer's

response.

Dissolution: The indium metal samples (both the calibration mixtures and the sample of

unknown isotopic composition) are dissolved in high-purity nitric acid (HNO₃) to create
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aqueous solutions. The concentration is typically adjusted to the ng/g level for analysis.

Matrix Matching: To minimize matrix effects and ensure comparable instrumental behavior

between samples and standards, the acid concentration of all solutions is carefully matched.

2.1.2. Instrumental Analysis

Instrumentation: A high-resolution Multi-Collector Inductively Coupled Plasma Mass

Spectrometer is used for the isotopic analysis.

Measurement Sequence: A standard-sample bracketing (SSB) sequence is employed. This

involves analyzing a calibration standard with a known ¹¹³In/¹¹⁵In ratio before and after the

unknown sample. This helps to correct for instrumental mass bias drift over time.

Data Acquisition: The ion beams of ¹¹³In⁺ and ¹¹⁵In⁺ are simultaneously measured using

multiple Faraday cup detectors. Data is collected over a series of repeated measurements to

improve statistical precision.

Blank Correction: The signal intensities measured for a blank solution (e.g., 2% HNO₃) are

subtracted from the sample and standard measurements to correct for background noise.

Washout: A thorough washout step with the blank solution is performed between each

sample and standard measurement to prevent memory effects and cross-contamination.

2.1.3. Data Analysis

Mass Bias Correction: The measured isotope ratios are corrected for instrumental mass

discrimination using the data from the bracketing standards.

Calculation of Isotopic Abundance: The corrected ¹¹³In/¹¹⁵In ratio of the unknown sample is

used to calculate the mole fractions (natural abundances) of ¹¹³In and ¹¹⁵In.

Visualizations
Experimental Workflow for Isotopic Abundance
Determination
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The following diagram illustrates the general workflow for determining the natural abundance of

Indium-113 using MC-ICP-MS.
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Click to download full resolution via product page

Caption: Workflow for Indium Isotope Abundance Determination.

Relationship Between Naturally Occurring Indium
Isotopes
The following diagram illustrates the relationship between the two naturally occurring isotopes

of indium.
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Caption: Natural Isotopes of Indium and the Decay of ¹¹⁵In.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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